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Compound of Interest

Compound Name: Tizanidine-d4

Cat. No.: B562766

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial
availability, synthesis, and analytical applications of Tizanidine-d4. Tizanidine-d4, a
deuterated analog of the skeletal muscle relaxant Tizanidine, serves as an invaluable tool in
pharmacokinetic, metabolic, and quantitative analytical studies. Its primary utility lies in its role
as an internal standard for mass spectrometry-based assays, ensuring accuracy and precision
in the quantification of Tizanidine in complex biological matrices.

Commercial Availability

Tizanidine-d4 is readily available for research purposes from several specialized chemical
suppliers. It is typically offered as a solid (hydrochloride salt or free base) or as a certified
reference material in solution. Researchers should always consult the supplier's certificate of
analysis for lot-specific purity and isotopic enrichment data.
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Purity/lsoto .
. Product CAS . Available
Supplier Form pic .
Name Number . Quantities
Enrichment
) Tizanidine D4  1188331-19- ) Research ]
MyBioSource _ _ Solid Varies
Biochemical 2 Grade
>99%
Aladdin Tizanidine-d4  1188263-51- )
S ] Solid deuterated 1mg
Scientific Hydrochloride 5
forms (d1-d4)
Sussex >95%
Research o 1188331-19- ) (HPLC), 2 mg, 5 mg,
) Tizanidine-d4 Solid
Laboratories 2 >95% 10 mg
Inc. Isotopic
Simson o )
Tizanidine - 1188331-19- ] Accompanied ]
Pharma Solid Varies
. D4 2 by CoA
Limited
100 pg/mL in
Supelco (SLS  TIZANIDINE-  1188263-51- .
Solution Methanol 1 mL ampule
Ireland) D4 HCL 5
(CRM)

Note: All listed products are strictly for research and development, professional manufacturing,

or laboratory use only, and are not intended for medical or consumer applications.

Mechanism of Action of Tizanidine

Tizanidine is a centrally acting a2-adrenergic agonist. Its primary mechanism of action involves

binding to and stimulating a2-adrenergic receptors in the presynaptic terminals of spinal

interneurons.[1][2] This activation inhibits the release of excitatory amino acids, such as

glutamate and aspartate, from these neurons. The reduction in excitatory neurotransmitter

release leads to a decrease in the activity of motor neurons in the spinal cord, resulting in the

relaxation of skeletal muscles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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